3-(4-methoxyphenyl)-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]propanamide
• InChI: InChI=1S/C21H28N6O2S/c1-4-11-23-19-17-14-24-27(20(17)26-21(25-19)30-3)13-12-22-18(28)10-7-15-5-8-16(29-2)9-6-15/h5-6,8-9,14H,4,7,10-13H2,1-3H3,(H,22,28)(H,23,25,26)
• InChI Key: WQIMDHJSILXKMQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C21H28N6O2S
• Molecular Weight: 428.6 g/mol

Description

3-(4-methoxyphenyl)-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C21H28N6O2S and its molecular weight is 428.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activities

Research has shown that derivatives of pyrazolo[3,4-d]pyrimidin, which share a structural similarity with the compound , exhibit significant antimicrobial and antifungal properties. For instance, novel 1H-1,4-diazepines containing the pyrazolopyrimidinone moiety have been synthesized and assessed for their antimicrobial, antifungal, and anthelmintic activities, demonstrating promising results (R. Kumar & Y. Joshi, 2009). Furthermore, pyrazolo[3,4-d]pyrimidin derivatives have been prepared and shown significant antibacterial and antifungal activity, underscoring the potential of these compounds in addressing microbial resistance (C. N. Khobragade et al., 2010).

Cytotoxic Activity

The synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases has led to compounds that were investigated for their cytotoxicity against several human cancer cell lines. These compounds showed promising cytotoxic activities, indicating potential applications in cancer therapy (Ashraf S. Hassan et al., 2015). Another study on novel 5-substituted benzamido-6-arylamino-pyrazolo[3,4-D]pyrimidin-4-one derivatives for herbicidal activity revealed compounds with remarkable inhibition activity against specific plants, suggesting their use in agricultural pest management (Jin Luo et al., 2019).

Structural Refinement for Receptor-Ligand Recognition

Structural refinement of pyrazolo[4,3-d]pyrimidine derivatives aimed at improving receptor-ligand recognition has led to potent and selective antagonists for human A3 adenosine receptor. This refinement process has yielded compounds with high affinity and selectivity, opening avenues for targeted therapeutic applications (L. Squarcialupi et al., 2016).